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Compound of Interest

Compound Name: Histidine Monohydrochloride

Cat. No.: B10763354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of L-Histidine Monohydrochloride. The information is curated for researchers,

scientists, and professionals in drug development who utilize this essential amino acid

derivative in their work. This document presents quantitative data in structured tables, details

relevant experimental methodologies, and includes logical workflow diagrams for clarity.

Chemical Identity and Structure
L-Histidine Monohydrochloride is the hydrochloride salt of L-histidine, an essential amino

acid. It is commonly available in both anhydrous (C₆H₁₀ClN₃O₂) and monohydrate

(C₆H₁₂ClN₃O₃) forms.[1][2][3][4][5] The presence of the imidazole side chain is a key feature,

rendering it a versatile molecule in biological systems and pharmaceutical formulations.[6][7][8]

Quantitative Physicochemical Data
The following tables summarize the key physicochemical properties of both the anhydrous and

monohydrate forms of L-Histidine Monohydrochloride for easy comparison.

Table 1: General and Physical Properties
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Property
L-Histidine
Monohydrochloride
(Anhydrous)

L-Histidine
Monohydrochloride
Monohydrate

Molecular Formula C₆H₁₀ClN₃O₂[1] C₆H₁₂ClN₃O₃[2][3][4][5][9][10]

Molecular Weight 191.61 g/mol [1]
209.63 g/mol [2][3][4][5][9][10]

[11]

Appearance Fine white crystals[1]
White crystals or crystalline

powder[9]

Melting Point Not specified
254 °C (decomposes)[9][12]

[13][14]

pH (aqueous solution) Not specified
3.5 - 4.5 (100 g/L at 20 °C)[9]

[13][15]

Table 2: Solubility Profile

Solvent
L-Histidine
Monohydrochloride
(Anhydrous)

L-Histidine
Monohydrochloride
Monohydrate

Water Soluble

Freely soluble. Reported

values include: 39 g/100 mL

(24 °C)[9], 170 g/L (20 °C), 42

mg/mL[16], 50 mg/mL[6], 149

g/L[17], 169.9 g/L (20 °C)[9]

[12]

Ethanol Insoluble[9] Insoluble[9]

Ether Insoluble[9] Insoluble[9]

DMSO Not specified Insoluble[16]

Table 3: Acid-Base Properties
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Parameter Value Reference

pKa (Carboxyl group) 1.80 [6][7][18]

pKa (Imidazole group) 6.04 [6][7][18]

pKa (Amino group) 9.33 [6][7][18]

Isoelectric Point (pI) 7.64 [6][18]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties are outlined below.

These protocols are based on standard laboratory practices.

Determination of Melting Point
The melting point of L-Histidine Monohydrochloride Monohydrate, which involves

decomposition, can be determined using the capillary method.[19]

Methodology:

Sample Preparation: A small amount of the dry, finely powdered sample is packed into a

capillary tube to a height of 2-3 mm.[19][20]

Apparatus: A calibrated melting point apparatus is used.

Procedure:

A preliminary rapid heating is performed to determine an approximate melting range.[21]

For an accurate measurement, a fresh sample is heated at a slower rate, approximately 1-

2 °C per minute, when the temperature is within 20 °C of the approximate melting point.

[22]

The temperature at which the substance begins to melt and the temperature at which it

completely liquefies (or decomposes, in this case, indicated by charring) are recorded as

the melting range.
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Determination of Aqueous Solubility
The solubility of L-Histidine Monohydrochloride in water can be determined by creating a

saturated solution and measuring the concentration of the dissolved solid.

Methodology:

Sample Preparation: An excess amount of L-Histidine Monohydrochloride is added to a

known volume of deionized water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 20 °C or 24 °C) for a

sufficient period to ensure equilibrium is reached.

Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Quantification: The concentration of histidine monohydrochloride in the clear supernatant

is determined using a suitable analytical method, such as UV-Vis spectrophotometry, HPLC,

or by gravimetric analysis after evaporating the solvent.

Determination of pKa Values
The pKa values corresponding to the carboxyl, imidazole, and amino groups can be

determined by potentiometric titration or spectroscopic methods.

Methodology (Potentiometric Titration):

Solution Preparation: A solution of L-Histidine Monohydrochloride of known concentration

is prepared in deionized water.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

The pH of the solution is monitored continuously using a calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa values are determined from the midpoints of the buffer regions of the curve.

Mandatory Visualizations
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The following diagrams illustrate key experimental workflows and the ionization behavior of L-

Histidine.
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Caption: Experimental workflows for determining key physicochemical properties.
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Caption: Ionization states of histidine as a function of pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Histidine Monohydrochloride | C6H10ClN3O2 | CID 66091 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. mpbio.com [mpbio.com]

3. Thermo Scientific Chemicals L-Histidine monohydrochloride monohydrate, 99% | Fisher
Scientific [fishersci.ca]

4. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10763354?utm_src=pdf-body-img
https://www.benchchem.com/product/b10763354?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/66091
https://pubchem.ncbi.nlm.nih.gov/compound/66091
https://www.mpbio.com/ca/l-histidine-monohydrochlorid-25-g
https://www.fishersci.ca/shop/products/l-histidine-monohydrochloride-monohydrate-99/p-3345395
https://www.fishersci.ca/shop/products/l-histidine-monohydrochloride-monohydrate-99/p-3345395
https://www.scbt.com/p/l-histidine-monohydrochloride-monohydrate-5934-29-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. L-组氨酸 单盐酸盐 一水合物 - L-α-氨基-β-（4-咪唑基）丙酸 单盐酸盐 [sigmaaldrich.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. L-Histidine monohydrochloride monohydrat | TargetMol [targetmol.com]

9. chembk.com [chembk.com]

10. Histidine Monohydrochloride Monohydrate | C6H12ClN3O3 | CID 165377 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. L-Histidine monohydrochloride monohydrate | Abcam [abcam.com]

12. L-Histidine hydrochloride monohydrate CAS#: 5934-29-2 [m.chemicalbook.com]

13. L-Histidine hydrochloride monohydrate | 5934-29-2 [chemicalbook.com]

14. 98.5-101.0%, suitable for cell culture, BioXtra, non-animal source | Sigma-Aldrich
[sigmaaldrich.com]

15. merckmillipore.com [merckmillipore.com]

16. selleckchem.com [selleckchem.com]

17. L-Histidine HCl Excipient GMP BP EP JP ChP - CAS 5934-29-2 - Pfanstiehl
[pfanstiehl.com]

18. Buy L-Histidine monohydrochloride monohydrate | 5934-29-2 [smolecule.com]

19. edisco.it [edisco.it]

20. uomus.edu.iq [uomus.edu.iq]

21. SSERC | Melting point determination [sserc.org.uk]

22. youtube.com [youtube.com]

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
L-Histidine Monohydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763354#what-are-the-physicochemical-properties-
of-histidine-monohydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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